Cas no 1260678-03-2 (2-(5-Chloro-2-fluorophenyl)propanenitrile)

2-(5-Chloro-2-fluorophenyl)propanenitrile is a versatile nitrile derivative featuring a chloro-fluorophenyl substituent, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its unique structure, combining both chloro and fluoro functional groups, enhances reactivity in cross-coupling reactions and facilitates the introduction of aromatic moieties into complex molecules. The nitrile group offers further functionalization potential, enabling conversion to carboxylic acids, amides, or amines. This compound exhibits high purity and stability, ensuring consistent performance in research and industrial processes. Its well-defined molecular architecture makes it particularly useful in the development of agrochemicals, pharmaceuticals, and specialty chemicals requiring precise structural modifications.

2-(5-Chloro-2-fluorophenyl)propanenitrile structure

1260678-03-2 structure

Product Name:2-(5-Chloro-2-fluorophenyl)propanenitrile

CAS No:1260678-03-2

MF:C₉H₇ClFN

MW:183.609984636307

CID:5793082

PubChem ID:55264233

Update Time:2025-10-20

2-(5-Chloro-2-fluorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

- AKOS006305992
- EN300-1968038
- 1260678-03-2
- 2-(5-chloro-2-fluorophenyl)propanenitrile
- 2-(5-Chloro-2-fluorophenyl)propanenitrile
- Inchi： 1S/C9H7ClFN/c1-6(5-12)8-4-7(10)2-3-9(8)11/h2-4,6H,1H3
- InChI Key： HRDPCLNGVZKXLI-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=C1)C(C#N)C)F

Computed Properties

Exact Mass: 183.0251051g/mol
Monoisotopic Mass: 183.0251051g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 23.8Å²

2-(5-Chloro-2-fluorophenyl)propanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1968038-0.05g	2-(5-chloro-2-fluorophenyl)propanenitrile	1260678-03-2	0.05g	$647.0	2023-09-16
Enamine	EN300-1968038-0.1g	2-(5-chloro-2-fluorophenyl)propanenitrile	1260678-03-2	0.1g	$678.0	2023-09-16
Enamine	EN300-1968038-0.25g	2-(5-chloro-2-fluorophenyl)propanenitrile	1260678-03-2	0.25g	$708.0	2023-09-16
Enamine	EN300-1968038-0.5g	2-(5-chloro-2-fluorophenyl)propanenitrile	1260678-03-2	0.5g	$739.0	2023-09-16
Enamine	EN300-1968038-1.0g	2-(5-chloro-2-fluorophenyl)propanenitrile	1260678-03-2	1g	$943.0	2023-06-01
Enamine	EN300-1968038-2.5g	2-(5-chloro-2-fluorophenyl)propanenitrile	1260678-03-2	2.5g	$1509.0	2023-09-16
Enamine	EN300-1968038-5.0g	2-(5-chloro-2-fluorophenyl)propanenitrile	1260678-03-2	5g	$2732.0	2023-06-01
Enamine	EN300-1968038-10.0g	2-(5-chloro-2-fluorophenyl)propanenitrile	1260678-03-2	10g	$4052.0	2023-06-01
Enamine	EN300-1968038-1g	2-(5-chloro-2-fluorophenyl)propanenitrile	1260678-03-2	1g	$770.0	2023-09-16
Enamine	EN300-1968038-5g	2-(5-chloro-2-fluorophenyl)propanenitrile	1260678-03-2	5g	$2235.0	2023-09-16

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(5-Chloro-2-fluorophenyl)propanenitrile

Comprehensive Overview of 2-(5-Chloro-2-fluorophenyl)propanenitrile (CAS No. 1260678-03-2)

2-(5-Chloro-2-fluorophenyl)propanenitrile (CAS No. 1260678-03-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This nitrile derivative, featuring a chloro-fluorophenyl moiety, has garnered significant attention due to its versatile applications in synthetic chemistry. Researchers and industry professionals frequently search for high-purity 2-(5-Chloro-2-fluorophenyl)propanenitrile and its synthesis methods, reflecting its importance in modern chemical development.

The compound’s unique structure makes it a valuable intermediate in the design of bioactive molecules. Its chloro and fluoro substituents enhance its reactivity, enabling selective transformations in multi-step syntheses. Recent trends highlight growing interest in fluorinated building blocks, driven by their role in improving drug efficacy and metabolic stability. As such, 2-(5-Chloro-2-fluorophenyl)propanenitrile aligns with the demand for sustainable fluorination techniques and green chemistry innovations.

In the context of drug discovery, this compound is often explored for its potential in central nervous system (CNS) targeting and enzyme inhibition. Queries like "2-(5-Chloro-2-fluorophenyl)propanenitrile solubility" or "CAS 1260678-03-2 suppliers" are common, underscoring its commercial and academic relevance. Analytical data, including NMR spectra and HPLC purity, are critical for quality assurance, further driving its adoption in regulated industries.

From an environmental perspective, the compound’s degradation pathways and ecotoxicological profile are subjects of ongoing research. With increasing regulatory scrutiny on halogenated compounds, understanding its environmental fate is essential. This aligns with broader discussions on PFAS alternatives and low-persistence chemicals, making 2-(5-Chloro-2-fluorophenyl)propanenitrile a case study in balancing functionality and sustainability.

Technological advancements in catalytic nitrile synthesis have further elevated the compound’s profile. Keywords such as "flow chemistry for nitriles" and "microwave-assisted synthesis of 1260678-03-2" reflect the integration of cutting-edge methodologies. These innovations not only improve yield but also reduce waste, addressing key concerns in industrial scalability.

In summary, 2-(5-Chloro-2-fluorophenyl)propanenitrile (CAS No. 1260678-03-2) exemplifies the intersection of structural specificity and application diversity. Its role in medicinal chemistry, coupled with evolving synthetic strategies, ensures its continued relevance in scientific and industrial arenas. For researchers seeking reliable sourcing or custom synthesis, this compound remains a cornerstone in advanced chemical development.